Laurenditerpenol

• Molecular Formula: C20H34O2
• Molecular Weight: 306.5 g/mol
• IUPAC Name: (1S)-3-methyl-6-[4-[(1R,2R,3R,4S)-1,3,4-trimethyl-7-oxabicyclo[2.2.1]heptan-2-yl]butan-2-yl]cyclohex-2-en-1-ol
• InChI: InChI=1S/C20H34O2/c1-13-6-8-16(18(21)12-13)14(2)7-9-17-15(3)19(4)10-11-20(17,5)22-19/h12,14-18,21H,6-11H2,1-5H3/t14?,15-,16?,17-,18-,19+,20-/m1/s1
• InChI Key: JTUWBMRONSWGPE-ICSQUKMHSA-N
• Isomeric SMILES: C[C@@H]1[C@H]([C@]2(CC[C@@]1(O2)C)C)CCC(C)C3CCC(=C[C@H]3O)C
• Canonical SMILES: CC1C(C2(CCC1(O2)C)C)CCC(C)C3CCC(=CC3O)C
• synonyms: laurenditerpenol

Description

Laurenditerpenol is a natural product found in Laurencia intricata with data available.

Scientific Research Applications

Inhibition of Hypoxia-Inducible Factor 1 (HIF-1) Activation

• Laurenditerpenol has been identified as the first marine natural product that inhibits HIF-1 activation, a crucial pathway in cancer progression. This discovery highlights its potential as a molecular target for antitumor drug discovery (Chittiboyina et al., 2013).

Enantioselective Synthesis

• The challenging molecular architecture of laurenditerpenol has led to significant advances in its enantioselective synthesis. This synthesis process is critical for producing specific enantiomers of laurenditerpenol with distinct biological activities, potentially useful in therapeutic applications (Chittiboyina et al., 2007).

Convergent Total Synthesis

• Researchers have reported the convergent total synthesis of laurenditerpenol, which is a significant step in the exploration of its pharmaceutical potential. The Julia olefination–reduction process was key to this synthesis, furthering our understanding of laurenditerpenol’s chemical properties (Jung & Im, 2008).

Potential Antimicrobial Properties

• Laurenditerpenol and its derivatives have been studied for their antimicrobial activities. For example, various brominated diterpenes derived from Laurencia species, which include laurenditerpenol, have shown potent antibacterial activities against clinical bacteria (Vairappan et al., 2010).

Antitumor Activities

• Some studies have investigated laurene-type sesquiterpenes, related to laurenditerpenol, from marine algae for their potential antitumor and antimicrobial effects. These compounds, including laurenditerpenol, exhibit potent activity against certain bacteria and show promising results in antitumor models (Alarif et al., 2012).